Cas no 503538-68-9 ((s)-(-)-[(5,6),(5',6')-bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine))

• Product Name: (s)-(-)-[(5,6),(5',6')-bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine)
• CAS No: 503538-68-9
• MF: C₄₀H₃₂O₄P₂
• MW: 638.62700
• MDL: MFCD05861608
• CID: 933611
• PubChem ID: 11193918
• Update Time: 2025-10-10

(s)-(-)-[(5,6),(5',6')-bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine) Chemical and Physical Properties

Names and Identifiers

• (s)-(-)-[(5,6),(5',6')-bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine)
• (-)(rel 3R,3'S)-4-Methyl-3'-phenyl-1H-spiro[benzo[e][1,4]diazepin-3,2'-oxiran]-2,5-dion
• (-)(rel 3R,3'S)-4-methyl-3'-phenyl-1H-spiro[benzo[e][1,4]diazepin-3,2'-oxirane]-2,5-dione
• (-)-(S)-SYNPHOS
• (S)-(-)-[(5,6),(5',6')-bis(ethylenedioxy)biphenyl-2,2'-diyl]bis(diphenylphosphine)
• (S)-(2,2',3,3'-tetrahydro[5,5'-bi-1,4-benzodioxin]-6,6'-diyl)bis(diphenylphosphine)
• (S)-synphos
• (S)-6,6 inverted exclamation mark -Bis(diphenylphosphino)-2,2 inverted exclamation mark ,3,3 inverted exclamation mark -tetrahydro-5,5 inverted exclamation mark -bibenzo[b][1,4]dioxine
• G86197
• 6,6'-bis(diphenylphosphaneyl)-2,2',3,3'-tetrahydro-5,5'-bibenzo[b][1,4]dioxine
• [5-(6-diphenylphosphanyl-2,3-dihydro-1,4-benzodioxin-5-yl)-2,3-dihydro-1,4-benzodioxin-6-yl]-diphenylphosphane
• SYNPHOS
• 445467-61-8
• SCHEMBL1203836
• (R)-(+)-[(5,6),(5',6')-Bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine), AldrichCPR
• (S)-SYNPHOS (TM)
• 503538-68-9
• (R)-SYNPHOS
• VSA46761
• LCZC2710
• SY068437
• Phosphine,[(5R)-2,2',3,3'-tetrahydro[5,5'-bi-1,4-benzodioxin]-6,6'-diyl]bis[diphenyl-
• MFCD05861608
• GDMCOFXEPNHXJT-UHFFFAOYSA-N
• SY075902
• E79114
• CS-0086837
• R-(+)-6,6'-BIS(DIPHENYLPHOSPHINO)-2,2',3,3'-TETRAHYDRO-5,5'-BI-1,4-BENZODIOXIN
• {5-[6-(DIPHENYLPHOSPHANYL)-2,3-DIHYDRO-1,4-BENZODIOXIN-5-YL]-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL}DIPHENYLPHOSPHANE
• (R)-6,6 inverted exclamation mark -Bis(diphenylphosphino)-2,2 inverted exclamation mark ,3,3 inverted exclamation mark -tetrahydro-5,5 inverted exclamation mark -bibenzo[b][1,4]dioxine
• (S)-6,6'-Bis(diphenylphosphino)-2,2',3,3'-tetrahydro-5,5'-bibenzo[b][1,4]dioxine
• 670269-34-8
• 6,6'-Bis(diphenylphosphino)-2,2',3,3'-tetrahydro-5,5'-bibenzo[b][1,4]dioxine

• MDL： MFCD05861608
• Inchi： InChI=1S/C40H32O4P2/c1-5-13-29(14-6-1)45(30-15-7-2-8-16-30)35-23-21-33-39(43-27-25-41-33)37(35)38-36(24-22-34-40(38)44-28-26-42-34)46(31-17-9-3-10-18-31)32-19-11-4-12-20-32/h1-24H,25-28H2
• InChI Key： GDMCOFXEPNHXJT-UHFFFAOYSA-N
• SMILES： C1COC2=C(O1)C=CC(=C2C3=C(C=CC4=C3OCCO4)P(C5=CC=CC=C5)C6=CC=CC=C6)P(C7=CC=CC=C7)C8=CC=CC=C8

Computed Properties

• Exact Mass: 638.17800
• Monoisotopic Mass: 638.17758349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Color/Form: White powder
• PSA: 64.10000
• LogP: 6.41240
• Solubility: Insoluble in water

Additional information on (s)-(-)-[(5,6),(5',6')-bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine)

Comprehensive Overview of (S)-(-)-[(5,6),(5',6')-Bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine) (CAS No. 503538-68-9)

The compound (S)-(-)-[(5,6),(5',6')-Bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine), identified by its CAS No. 503538-68-9, is a highly specialized chiral phosphine ligand widely utilized in asymmetric catalysis. Its unique structural features, including the ethylenedioxy groups and biphenyl backbone, make it a valuable tool in organic synthesis, particularly in reactions requiring enantioselective control. Researchers and pharmaceutical developers frequently search for chiral ligands, asymmetric synthesis, and catalyst design, reflecting the growing demand for efficient and sustainable chemical processes.

In recent years, the focus on green chemistry and sustainable catalysis has driven interest in ligands like (S)-(-)-[(5,6),(5',6')-Bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine). Its ability to facilitate high-yield, enantiopure transformations aligns with the industry's shift toward reducing waste and improving atom economy. Keywords such as enantioselective hydrogenation, C-C bond formation, and pharmaceutical intermediates are frequently associated with this compound, highlighting its relevance in drug discovery and fine chemical production.

The biphenyl core of this ligand provides rigidity, while the diphenylphosphine moiety offers excellent electron-donating properties, enhancing its catalytic performance. This combination is particularly effective in palladium-catalyzed cross-coupling reactions, a hot topic in synthetic chemistry due to their applications in creating complex molecular architectures. Searches for Pd-catalyzed reactions and chiral auxiliaries often lead to discussions about this compound, underscoring its importance in modern organic synthesis.

Another area of interest is the compound's role in asymmetric allylic alkylation, a reaction pivotal for constructing chiral centers in bioactive molecules. The ethylenedioxy groups contribute to the ligand's solubility and stability, making it suitable for diverse reaction conditions. Researchers exploring stereocontrol or ligand optimization frequently encounter this compound, as it exemplifies the balance between steric and electronic tuning in catalyst design.

From an industrial perspective, the scalability of (S)-(-)-[(5,6),(5',6')-Bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine) is a critical advantage. Its synthesis and application in large-scale API (Active Pharmaceutical Ingredient) production have been documented, addressing common queries about cost-effective chiral catalysts and process chemistry. This aligns with the broader trend of optimizing catalytic systems for commercial viability, a recurring theme in chemical literature and patent filings.

In summary, (S)-(-)-[(5,6),(5',6')-Bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine) (CAS No. 503538-68-9) stands out as a versatile and efficient chiral ligand, bridging the gap between academic research and industrial applications. Its relevance to asymmetric catalysis, green chemistry, and pharmaceutical synthesis ensures its continued prominence in scientific discussions and search trends.